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Compound of Interest

Compound Name: 4-Epioxytetracycline

Cat. No.: B15585273 Get Quote

This document provides immediate safety, handling, and disposal protocols for 4-
Epioxytetracycline, tailored for researchers, scientists, and drug development professionals.

Following these procedural guidelines is critical for ensuring laboratory safety and maintaining

experimental integrity.

Hazard Identification and Precautions

4-Epioxytetracycline is considered a hazardous substance.[1] It is known to cause serious

eye irritation and is suspected of damaging an unborn child.[2] The substance is also sensitive

to light and air.[2][3] Therefore, it is imperative to handle it with care, using appropriate personal

protective equipment and following all safety precautions outlined in this guide.

Personal Protective Equipment (PPE)
A comprehensive barrier between the handler and the chemical is essential. The following PPE

is mandatory when handling 4-Epioxytetracycline:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[2][4]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[4] It is

important to inspect gloves before use and to select them based on chemical compatibility

and breakthrough time.[3]
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Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4] A lab coat

is standard, and a long-sleeved, fluid-repellent gown should be considered where there is a

risk of splashing.

Respiratory Protection: If ventilation is inadequate or dust formation is likely, a respiratory

protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or

European Standard EN 149 must be followed.[4]

PPE Component Specification Purpose

Eye Protection

Chemical safety goggles or

eyeglasses compliant with

OSHA 29 CFR 1910.133 or

EN166

Prevents eye contact and

serious irritation[2][4]

Gloves
Chemically resistant, inspected

before use
Avoids direct skin contact[3][4]

Clothing Lab coat, long-sleeved gown Prevents skin exposure[4]

Respirator
NIOSH/MSHA-approved

respirator

Prevents inhalation of dust or

aerosols in low ventilation

areas[3][4]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[4]

Ensure that an eyewash station and safety shower are readily accessible.[2]

Before handling, obtain special instructions and read all safety precautions.[2][3]

2. Handling the Compound:

Avoid contact with eyes, skin, and clothing.[4]
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Do not eat, drink, or smoke when using this product.[3]

Avoid the formation of dust.[2][3]

Wash hands thoroughly after handling.[3][4]

3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

The substance should be stored locked up.[2][3]

It is light and air-sensitive; therefore, store it protected from light and under an inert

atmosphere.[2][3][4] For maintaining product quality, refrigeration is recommended.[2][5]

Stock solutions should be stored at -20°C for up to one month or -80°C for up to six months.

[6]

4. First Aid Measures:

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2][3]

On Skin: Wash off immediately with plenty of water for at least 15 minutes. If skin irritation

persists, call a physician.[2][3]

If Inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[2][3]

If Swallowed: Clean mouth with water and drink plenty of water afterward. Get medical

attention if symptoms occur.[2][3]

Disposal Plan
All waste containing 4-Epioxytetracycline, including stock solutions and contaminated

labware, should be treated as hazardous chemical waste.[7]

Solid Waste: Sweep up any spills, avoiding dust generation, and place the material into a

suitable, closed container for disposal.[2][3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.ca/store/msds?partNumber=AC257711000&productDescription=4-epioxytetracycline-can-be-used-as-secondary-standard&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AC257711000&productDescription=EPI-OXYTETRACYCLINE+CAN+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC257711000&productDescription=4-epioxytetracycline-can-be-used-as-secondary-standard&language=en&countryCode=CA
https://www.fishersci.ca/store/msds?partNumber=AC257711000&productDescription=4-epioxytetracycline-can-be-used-as-secondary-standard&language=en&countryCode=CA
https://www.chemsrc.com/en/cas/35259-39-3_1194758.html
https://www.chemsrc.com/en/cas/35259-39-3_1194758.html
https://www.fishersci.com/store/msds?partNumber=AC257711000&productDescription=EPI-OXYTETRACYCLINE+CAN+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC257711000&productDescription=4-epioxytetracycline-can-be-used-as-secondary-standard&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AC257711000&productDescription=EPI-OXYTETRACYCLINE+CAN+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC257711000&productDescription=4-epioxytetracycline-can-be-used-as-secondary-standard&language=en&countryCode=CA
https://www.chemsrc.com/en/cas/35259-39-3_1194758.html
https://www.fishersci.com/store/msds?partNumber=AC257711000&productDescription=EPI-OXYTETRACYCLINE+CAN+100MG&vendorId=VN00032119&countryCode=US&language=en
https://clearsynth.com/product/4-epi-Oxytetracycline
https://www.medchemexpress.com/4-epioxytetracycline.html
https://www.fishersci.com/store/msds?partNumber=AC257711000&productDescription=EPI-OXYTETRACYCLINE+CAN+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC257711000&productDescription=4-epioxytetracycline-can-be-used-as-secondary-standard&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AC257711000&productDescription=EPI-OXYTETRACYCLINE+CAN+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC257711000&productDescription=4-epioxytetracycline-can-be-used-as-secondary-standard&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AC257711000&productDescription=EPI-OXYTETRACYCLINE+CAN+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC257711000&productDescription=4-epioxytetracycline-can-be-used-as-secondary-standard&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AC257711000&productDescription=EPI-OXYTETRACYCLINE+CAN+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC257711000&productDescription=4-epioxytetracycline-can-be-used-as-secondary-standard&language=en&countryCode=CA
https://www.benchchem.com/product/b15585273?utm_src=pdf-body
https://bitesizebio.com/48975/antibiotic-disposal-lab/
https://www.fishersci.com/store/msds?partNumber=AC257711000&productDescription=EPI-OXYTETRACYCLINE+CAN+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC257711000&productDescription=4-epioxytetracycline-can-be-used-as-secondary-standard&language=en&countryCode=CA
https://www.chemsrc.com/en/cas/35259-39-3_1194758.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Waste: Collect stock solutions and other liquid waste in an approved container for

chemical waste.[7] Do not empty into drains.[2]

Disposal Route: Dispose of contents and containers at an approved waste disposal plant,

following all local, regional, and national hazardous waste regulations.[2][3]
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Caption: Procedural flow for the safe handling of 4-Epioxytetracycline from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15585273?utm_src=pdf-body
https://www.benchchem.com/product/b15585273?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-206877.pdf
https://www.fishersci.com/store/msds?partNumber=AC257711000&productDescription=EPI-OXYTETRACYCLINE+CAN+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC257711000&productDescription=4-epioxytetracycline-can-be-used-as-secondary-standard&language=en&countryCode=CA
https://www.chemsrc.com/en/cas/35259-39-3_1194758.html
https://clearsynth.com/product/4-epi-Oxytetracycline
https://www.medchemexpress.com/4-epioxytetracycline.html
https://bitesizebio.com/48975/antibiotic-disposal-lab/
https://www.benchchem.com/product/b15585273#personal-protective-equipment-for-handling-4-epioxytetracycline
https://www.benchchem.com/product/b15585273#personal-protective-equipment-for-handling-4-epioxytetracycline
https://www.benchchem.com/product/b15585273#personal-protective-equipment-for-handling-4-epioxytetracycline
https://www.benchchem.com/product/b15585273#personal-protective-equipment-for-handling-4-epioxytetracycline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15585273?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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